Cas no 52417-22-8 (acridin-9-amine hydrate hydrochloride)

• Product Name: acridin-9-amine hydrate hydrochloride
• CAS No: 52417-22-8
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• MDL: MFCD00150071
• CID: 56231
• PubChem ID: 24890818
• Update Time: 2025-10-24

acridin-9-amine hydrate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Aminoacridine hydrochloride monohydrate
• Aminacrine hydrochloride
• 9-Aminoacridine HCl
• 9-Aminoacridine hydrochloride hydrate
• Acridin-9-amine hydrochloride hydrate
• 9-Acridinamine, monohydrochloride, monohydrate
• 9-Aminoacridine, monohydrochloride, monohydrate
• acridin-9-amine;hydrate;hydrochloride
• Acridin-9-ylamine
• DSSTox_CID_4457
• DSSTox_RID_77405
• DSSTox_GSID_24457
• MLS000780068
• acridine-9-ylamine, chloride, hydrate
• SMR000420251
• 64F149315C
• Aminoacridine Hydrochloride Monohy
• acridin-9-amine hydrate hydrochloride
• MFCD00150071
• KSC-280-056
• NCGC00091950-04
• NS00093574
• 52417-22-8
• Aminoacridine Hydrochloride Monohydrate (9-Aminoacridine Hydrochloride Monohydrate)
• NCGC00091950-03
• D88297
• F2179-0009
• 9-Aminoacridine hydrochloride monohydrate, 98%
• CHEMBL1308088
• AKOS024348937
• 9-ACRIDAMINE, MONOHYDROCHLORIDE, MONOHYDRATE
• Tox21_111187_1
• Aminacrine hydrochloride monohydrate
• NCGC00091950-02
• Q27894318
• SCHEMBL1143741
• DTXCID504457
• 9-Acridinamine, hydrochloride, hydrate; 9-Acridinamine, monohydrochloride, monohydrate;9-Aminoacridine hydrochloride monohydrate
• 9-AminoacridineHydrochlorideMonohydrate
• KUC110918C
• NCGC00094857-05
• NCGC00091950-01
• UNII-64F149315C
• Tox21_111187
• Tox21_200788
• FT-0640066
• 9-ACRIDINAMINE, HYDROCHLORIDE, HYDRATE (1:1:1)
• DTXSID7024457
• CAS-52417-22-8
• NCGC00258342-01
• CCRIS 6208
• threo-3-Hydroxy-L-norleucineMethylEster
• OREJEGKBQBIJSJ-UHFFFAOYSA-N
• 9-AMINOACRIDINE HYDRATE HYDROCHLORIDE
• CHEBI:228394
• 139564-70-8

• MDL： MFCD00150071
• Inchi： 1S/C13H10N2.ClH.H2O/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;;/h1-8H,(H2,14,15);1H;1H2
• InChI Key： OREJEGKBQBIJSJ-UHFFFAOYSA-N
• SMILES： Cl.O.N1C2C=CC=CC=2C(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 248.07200
• Monoisotopic Mass: 248.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: Not determined
• Topological Polar Surface Area: 39.9

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.4170
• Melting Point: 300 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 3.3g/l
• Water Partition Coefficient: Soluble in water (3.3 g/L) at 20°C.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases, acid anhydrides.
• PSA: 48.14000
• LogP: 4.28910
• Merck: 407
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble in water and ethanol, insoluble in ether and chloroform
• Vapor Pressure: No data available

acridin-9-amine hydrate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S22-S24/25
• RTECS：AR6850000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20; R21; R22
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on acridin-9-amine hydrate hydrochloride

Acridin-9-Amine HCl: A Comprehensive Overview

Acridin-9-amine hydrate hydrochloride, also known by its CAS number 52417-22-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of aromatic heterocyclic compounds, specifically the acridine family, which has been extensively studied for its unique electronic properties and potential applications in various industries. The molecule consists of an acridine core with an amino group at the 9-position, which introduces additional functional groups that can be further modified for specific purposes.

The synthesis of acridin-9-amine hydrate hydrochloride typically involves multi-step reactions, often starting from acridine derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, including oxidative coupling and nucleophilic substitution, to optimize the synthesis process. These efforts have been driven by the increasing demand for high-quality materials in electronic devices and pharmaceuticals.

One of the most notable applications of acridin-9-amine hydrate hydrochloride is in the field of optoelectronics. The compound exhibits strong fluorescence properties, making it a promising candidate for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the device's efficiency and stability. For instance, a 2023 study published in Nature Materials reported a 15% increase in power conversion efficiency when using acridin-9-amine hydrate hydrochloride-based polymers in OPVs.

In addition to its electronic applications, acridin-9-amine hydrate hydrochloride has also shown potential in biotechnology and medicine. The compound's ability to interact with DNA has led to its investigation as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by interfering with DNA replication. Furthermore, its fluorescent properties make it a valuable tool in bioimaging applications, where it can be used to track cellular processes with high precision.

The environmental impact of synthesizing and using acridin-9-amine hydrate hydrochloride has also been a topic of recent research. Scientists are exploring greener synthesis methods that minimize waste and reduce energy consumption. For example, catalytic processes using enzymes or metal nanoparticles have been proposed as sustainable alternatives to traditional chemical synthesis methods.

In conclusion, acridin-9-amine hydrate hydrochloride, CAS number 52417-22-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an attractive candidate for further research and development. As technology advances and new applications emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.